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Abstract

This document provides detailed protocols for the preparation, storage, and handling of Gastrin
| (1-14) trifluoroacetate (TFA) salt stock solutions. Gastrin | is a peptide hormone that plays a
crucial role in regulating gastric acid secretion by binding to the cholecystokinin B (CCK2)
receptor.[1][2][3] Accurate preparation of stock solutions is critical for reliable and reproducible
experimental results in physiological and pharmacological studies. These guidelines address
the chemical properties, solubility, and stability of Gastrin | (1-14) TFA to ensure the integrity of
the peptide for research applications.

Chemical and Physical Properties

Gastrin | (1-14) is a fragment of the human gastrin | peptide.[1][2] The trifluoroacetate (TFA)
salt is a common counterion resulting from the purification process using high-performance
liquid chromatography (HPLC).[4][5] While the TFA salt generally enhances the solubility of the
peptide, it is important to be aware of its presence as it contributes to the total mass of the
product and could potentially interfere with certain sensitive biological assays.[4][6] For most
standard in vitro assays, however, the residual TFA levels are unlikely to cause interference.[4]

Table 1: Quantitative Data for Gastrin | (1-14) TFA
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Property Value Source
Molecular Weight 1819.75 g/mol [110718191
Molecular Formula C81H101N16F3029 [71[81[9]
Purity (HPLC) >98% (typical) [10]
Appearance Lyophilized powder [4]
Solubility in DMSO > 100 mg/mL (54.95 mM)

11.11 mg/mL (6.11 mM) with
Solubility in Water sonication and pH adjustment [1]
to 9 with NH3-H20

Experimental Protocols
Handling Lyophilized Peptide
Lyophilized peptides are often hygroscopic and should be handled with care to prevent

absorption of moisture, which can reduce stability and affect the accuracy of weighing.[11][12]
[13]

Protocol for Handling Lyophilized Gastrin | (1-14) TFA:

o Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature in a
desiccator for at least 30 minutes.[12][13] This minimizes condensation and moisture uptake.

e Weigh the desired amount of peptide quickly in a clean, low-static environment.

» Tightly reseal the vial immediately after dispensing. For long-term storage, consider purging
the vial with an inert gas like nitrogen or argon before sealing.[13]

Preparation of a 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is a common solvent for creating high-concentration stock solutions
of peptides.

Materials:
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Gastrin | (1-14) TFA (lyophilized powder)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
Protocol:

e Calculate the volume of DMSO required to achieve a 10 mM stock solution. For example, to
prepare 100 pL of a 10 mM solution from 1 mg of peptide:

o

Amount of peptide (moles) = Mass (g) / Molecular Weight ( g/mol )

[¢]

Amount = 0.001 g / 1819.75 g/mol = 5.495 x 10"-7 moles

[e]

Volume (L) = Amount (moles) / Concentration (mol/L)

[e]

Volume = 5.495 x 10”-7 moles / 0.010 mol/L = 5.495 x 10"-5 L = 54.95 L
e Add the calculated volume of DMSO to the vial containing the pre-weighed peptide.

» Vortex gently or pipette up and down to ensure the peptide is completely dissolved. Visually
inspect the solution for any particulates.[14] If necessary, brief sonication can aid dissolution.
[11]

 Aliquot the stock solution into smaller, single-use volumes in sterile tubes to avoid repeated
freeze-thaw cycles.[12][15]

Preparation of an Aqueous Stock Solution

For experiments where DMSO is not suitable, an aqueous-based stock solution can be
prepared. Due to the acidic nature of Gastrin | (1-14), pH adjustment may be necessary for
complete dissolution in water.

Materials:

e Gastrin | (1-14) TFA (lyophilized powder)
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Sterile, nuclease-free water

Ammonium hydroxide (NH4OH) solution (e.g., 1%) for pH adjustment

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Protocol:

Add the desired volume of sterile water to the pre-weighed peptide. The recommended
starting concentration is between 1-10 mg/mL.[12]

« If the peptide does not fully dissolve, brief sonication may be helpful.[11]

« If solubility is still an issue, cautiously add a small amount of 1% ammonium hydroxide to
adjust the pH to approximately 9.[1][12] This is because Gastrin | (1-14) is an acidic peptide.
[12]

¢ Once dissolved, the solution can be further diluted with a sterile buffer at a slightly acidic pH
(pH 5-7) for improved stability.[12]

 Aliquot the stock solution into single-use volumes to prevent degradation from multiple
freeze-thaw cycles.[12]

Storage and Stability
Proper storage is crucial for maintaining the biological activity of the peptide.
Lyophilized Peptide:

e Long-term storage: Store at -20°C or -80°C in a tightly sealed container, protected from light
and moisture.[12][13][15] Under these conditions, the lyophilized peptide can be stable for
years.[10]

o Short-term storage: For frequent use, storing at 4°C is acceptable for short periods, but
-20°C is recommended.[11]
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Stock Solutions:
e DMSO solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

e Aqueous solutions: The stability of peptides in solution is limited.[15] It is recommended to
store aqueous stock solutions at -20°C or -80°C and use them within a few weeks.[11] Avoid
repeated freeze-thaw cycles.[13][15] For peptides containing amino acids prone to oxidation
(like tryptophan, which is present in Gastrin I), using oxygen-free water for dissolution can
enhance stability.[11][12]

Diagrams
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Workflow for Gastrin | (1-14) TFA Stock Solution Preparation
)
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Caption: Workflow for preparing Gastrin | (1-14) TFA stock solution.
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Signaling Pathway Context

Gastrin | exerts its physiological effects primarily through the cholecystokinin B (CCK-B)
receptor, a G-protein coupled receptor (GPCR). Upon binding, it activates the Gq alpha
subunit, leading to the stimulation of phospholipase C. This enzyme then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, and DAG activates
protein kinase C (PKC), culminating in the cellular responses associated with gastrin, such as
gastric acid secretion.[3]
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Simplified Gastrin | Signaling Pathway
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Caption: Simplified Gastrin | signaling pathway via the CCKB receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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